Cas no 1661-97-8 (3-(4-Chlorobenzyl)dihydrofuran-2,5-dione)

• Product Name: 3-(4-Chlorobenzyl)dihydrofuran-2,5-dione
• CAS No: 1661-97-8
• MF: C₁₁H₉ClO₃
• MW: 224.640362501144
• CID: 6289872
• PubChem ID: 20586611
• Update Time: 2025-06-29

3-(4-Chlorobenzyl)dihydrofuran-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenyl)methyl]oxolane-2,5-dione
• EN300-6733136
• 1661-97-8
• AKOS005228864
• 3-(4-chlorobenzyl)dihydrofuran-2,5-dione
• 3-(4-Chlorobenzyl)dihydrofuran-2,5-dione, AldrichCPR
• 3-(4-Chlorobenzyl)dihydrofuran-2,5-dione

• Inchi： 1S/C11H9ClO3/c12-9-3-1-7(2-4-9)5-8-6-10(13)15-11(8)14/h1-4,8H,5-6H2
• InChI Key： CVKJJLKYLJDWDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 224.0240218g/mol
• Monoisotopic Mass: 224.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-(4-Chlorobenzyl)dihydrofuran-2,5-dione

3-(4-Chlorobenzyl)dihydrofuran-2,5-dione: A Comprehensive Overview

3-(4-Chlorobenzyl)dihydrofuran-2,5-dione is a compound with the CAS number 1661-97-8, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of dihydrofuran-2,5-dione, a class of compounds known for their versatile applications in drug design and synthesis. The presence of the 4-chlorobenzyl group introduces unique electronic and steric properties, making it a valuable molecule for exploring biological activities and chemical transformations.

Recent studies have highlighted the potential of 3-(4-Chlorobenzyl)dihydrofuran-2,5-dione as a precursor in the synthesis of bioactive compounds. Researchers have utilized this compound to develop novel antimicrobial agents and anti-inflammatory drugs, leveraging its ability to form stable intermediates in complex reaction pathways. The dihydrofuran-2,5-dione core is particularly advantageous due to its reactivity under mild conditions, enabling the construction of intricate molecular architectures.

The synthesis of 3-(4-Chlorobenzyl)dihydrofuran-2,5-dione typically involves a multi-step process, including the formation of the dihydrofuran ring and subsequent functionalization with the 4-chlorobenzyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs while maintaining high purity levels. This has made the compound more accessible for both academic research and industrial applications.

In terms of biological activity, 3-(4-Chlorobenzyl)dihydrofuran-2,5-dione has shown promising results in preclinical studies. It exhibits moderate cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate enzyme activity makes it a candidate for drug development targeting metabolic disorders. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

The structural versatility of 3-(4-Chlorobenzyl)dihydrofuran-2,5-dione also extends to its applications in materials science. By incorporating this compound into polymer matrices, scientists have developed novel materials with improved thermal stability and mechanical properties. These materials hold promise for use in high-performance electronics and advanced composites.

From a synthetic chemistry perspective, 3-(4-Chlorobenzyl)dihydrofuran-2,5-dione serves as a valuable building block for constructing more complex molecules. Its reactivity under various conditions allows chemists to explore diverse reaction pathways, leading to the discovery of new chemical entities with unique functionalities.

In conclusion, 3-(4-Chlorobenzyl)dihydrofuran-2,5-dione (CAS No. 1661-97-8) is a multifaceted compound with significant potential across multiple disciplines. Its role as a precursor in drug design, its biological activity profiles, and its applications in materials science underscore its importance in contemporary chemical research. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to make further contributions to scientific advancement.